N1,N2-Bis(4-methylbenzyl)-1,2-ethanediamine
Overview
Description
N1,N2-Bis(4-methylbenzyl)-1,2-ethanediamine, commonly known as BMEEDA, is a chemical compound that is widely used in scientific research. It belongs to the family of ethylenediamine-based ligands and is commonly used as a chelating agent for metal ions. BMEEDA has gained significant attention in recent years due to its unique properties and potential applications in various fields, including biochemistry, pharmacology, and material science.
Mechanism of Action
The mechanism of action of BMEEDA is based on its ability to form stable complexes with metal ions. The resulting metal complexes can interact with various biological molecules such as proteins, DNA, and enzymes, leading to a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
BMEEDA-metal complexes have been shown to exhibit a wide range of biochemical and physiological effects. For example, copper-BMEEDA complexes have been shown to have potent antioxidant activity, which can protect cells from oxidative damage. Nickel-BMEEDA complexes have been shown to exhibit potent antimicrobial activity against various pathogenic bacteria. Zinc-BMEEDA complexes have been shown to have potential applications in cancer therapy due to their ability to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of BMEEDA is its ability to form stable complexes with metal ions, which can be easily characterized using various spectroscopic techniques. BMEEDA is also relatively easy to synthesize and can be obtained in high purity and yield. However, one of the main limitations of BMEEDA is its potential toxicity, which can limit its applications in certain biological systems.
Future Directions
There are several future directions for research on BMEEDA and its metal complexes. One potential direction is the development of new metal-BMEEDA complexes with improved properties such as higher stability and selectivity. Another direction is the investigation of the potential applications of BMEEDA-metal complexes in various fields such as catalysis, drug delivery, and imaging. Finally, the toxicity and biocompatibility of BMEEDA and its metal complexes should be further investigated to ensure their safe use in biological systems.
Scientific Research Applications
BMEEDA has a wide range of applications in scientific research, particularly in the fields of biochemistry and pharmacology. It is commonly used as a ligand for metal ions such as copper, zinc, and nickel, which play important roles in various biological processes. BMEEDA-metal complexes have been extensively studied for their potential applications in catalysis, drug delivery, and imaging.
properties
IUPAC Name |
N,N'-bis[(4-methylphenyl)methyl]ethane-1,2-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2/c1-15-3-7-17(8-4-15)13-19-11-12-20-14-18-9-5-16(2)6-10-18/h3-10,19-20H,11-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SITQVAFDPSJLPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNCCNCC2=CC=C(C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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